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Compound of Interest

Compound Name: HIV Protease Substrate IV

Cat. No.: B162301 Get Quote

Essential Safety and Handling Guide for HIV
Protease Substrate IV
For researchers, scientists, and drug development professionals, ensuring safe and effective

handling of specialized reagents is paramount. This guide provides immediate safety,

operational, and disposal information for HIV Protease Substrate IV, a critical component in

HIV research and antiviral drug development.[1] Adherence to these protocols is essential for

laboratory safety and the integrity of experimental outcomes.

Chemical and Physical Properties
A summary of the key properties of HIV Protease Substrate IV is provided below.

Property Value

CAS Number 128340-47-6

Molecular Formula C49H83N15O13

Molecular Weight 1090.26 g/mol [1]

Storage Temperature -20°C[2]

Synonyms
H-Lys-Ala-Arg-Val-Nle-Phe(4-NO2)-Glu-Ala-Nle-

NH2[1]
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Hazard Identification and Personal Protective
Equipment (PPE)
While a specific Safety Data Sheet (SDS) for HIV Protease Substrate IV was not located, the

hazards are anticipated to be similar to other HIV protease substrates. Based on the SDS for a

related compound, HIV Protease Substrate 1, the following hazards are identified.[3]

GHS Hazard Statements:

H302: Harmful if swallowed.[3]

H410: Very toxic to aquatic life with long lasting effects.[3]

Recommended Personal Protective Equipment (PPE):

PPE Category Item Specification

Hand Protection Protective gloves

Nitrile, vinyl, or other

appropriate alternatives.[4]

Change gloves after

processing each specimen.[5]

[6]

Eye Protection Safety goggles With side-shields.[3]

Body Protection Impervious clothing

Dedicated lab coats or gowns.

Must not be worn outside the

work area.[7]

Respiratory Protection Suitable respirator
Use in areas with appropriate

exhaust ventilation.[3]

Safe Handling and Experimental Protocol
Precautions for Safe Handling:

Avoid inhalation, and contact with eyes and skin.[3]

Do not eat, drink, or smoke when using this product.[3]
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Wash skin thoroughly after handling.[3]

Practice hand hygiene before and after direct patient contact, after removing gloves, and

before leaving the work area.[8][9]

All blood, body fluids, and other potentially infectious materials should be considered

infective.[5]

Experimental Workflow: HIV-1 Protease Activity Assay

The following is a generalized protocol for a fluorometric HIV-1 protease activity assay, a

common application for this substrate.[10]

Preparation:

Equilibrate all kit components, including Assay Buffer and the HIV Protease Substrate, to

room temperature.

Prepare a standard curve using a fluorescence standard.

Prepare samples in optimal dilutions.

Reaction Setup:

Set up a multi-well plate for background controls, reagent controls, samples, and positive

controls.

Add 2 µL of the HIV Protease Substrate to the sample, reagent background, and positive

control wells.[10]

Measurement:

Measure fluorescence in a microplate reader at an excitation/emission wavelength of

330/450 nm.[10]

For kinetic assays, incubate the plate at 37°C and measure fluorescence over 1-3 hours.
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Experimental Workflow: HIV-1 Protease Activity Assay

Preparation Reaction Setup Measurement

Equilibrate Reagents Prepare Standard Curve Prepare Samples Set Up Multi-Well Plate Add HIV Protease Substrate Measure Fluorescence
(Ex/Em = 330/450 nm) Analyze Data

Click to download full resolution via product page

HIV-1 Protease Activity Assay Workflow

Disposal Plan
Proper disposal of HIV Protease Substrate IV and associated materials is crucial to prevent

environmental contamination and exposure.

Waste Classification: This material is very toxic to aquatic life with long-lasting effects.[3]

Disposal Method: Dispose of contents and container to an approved waste disposal plant.[3]

Contaminated Materials: All contaminated laboratory test materials should be placed in bags

and disposed of according to the policy for infectious waste.[5] Place specimens in a sturdy,

leak-proof container with a secure lid.[6]

Spills: Collect any spillage.[3] Decontaminate laboratory work surfaces with an appropriate

EPA-approved disinfectant following any spill.[7]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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